Cas no 1805293-36-0 (3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide)

• Product Name: 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805293-36-0
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4844302
• Update Time: 2025-06-11

3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)4-2(16(17)18)1-3(22(14,19)20)5(15-4)21-7(11,12)13/h1H,(H2,14,19,20)
• InChI Key： YAEPFXGZUUCNPT-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(C(F)(F)F)=C(C=1)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide

Introduction to 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide (CAS No. 1805293-36-0) in Modern Chemical Research

3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide, identified by its CAS number 1805293-36-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by a pyridine core functionalized with nitro, trifluoromethoxy, and trifluoromethyl groups, as well as a sulfonamide moiety, endows it with unique chemical properties that make it a valuable candidate for various applications.

The compound's structural features are not merely intriguing from a chemical perspective but also highly relevant to contemporary drug discovery efforts. The presence of multiple fluorinated substituents, in particular, is noteworthy. Fluoroalkyl and trifluoromethoxy groups are frequently incorporated into modern medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of bioactive molecules. In the case of 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide, these groups contribute to its potential utility as an intermediate or building block in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Researchers are increasingly leveraging high-throughput virtual screening and quantum mechanical calculations to predict the interactions between such sulfonamides and biological targets. The nitro group, for instance, can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for receptor binding. Similarly, the sulfonamide moiety is well-documented for its role in drug design, often enhancing solubility and improving oral bioavailability.

The sulfonamide functional group is particularly interesting because it is widely recognized for its versatility in medicinal chemistry. It has been successfully employed in the development of antibiotics, anti-inflammatory agents, diuretics, and even antiviral drugs. The specific arrangement of substituents in 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide may confer distinct advantages over simpler sulfonamides, such as improved selectivity or enhanced binding to specific enzymes or receptors. This has prompted investigations into its potential role as a scaffold for novel therapeutic agents.

One particularly promising area of research involves the exploration of 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The pyridine core is a common feature in many kinase inhibitors due to its ability to interact favorably with the ATP-binding site of these enzymes. By incorporating fluorinated groups and other modulatory elements, researchers aim to fine-tune the compound's activity and selectivity profile.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. The nitro and sulfonamide groups can contribute to herbicidal or fungicidal activity by disrupting essential metabolic pathways in plants or fungi. The trifluoromethoxy group may further enhance bioactivity by improving systemic movement within plants or reducing susceptibility to degradation by environmental factors. Such properties make 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide a compelling candidate for developing next-generation crop protection agents.

The synthesis of this compound presents an interesting challenge from a synthetic chemistry standpoint. The introduction of multiple fluorinated substituents typically requires specialized methodologies to achieve high yields and purity. Advances in fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, have made it increasingly feasible to construct complex fluorinated heterocycles like this one. Optimizing synthetic routes not only enhances the accessibility of 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide but also contributes to the broader toolbox available for medicinal chemists.

Evaluation of the compound's physicochemical properties is another critical aspect of its development. Parameters such as solubility, melting point, stability under various conditions, and potential toxicological effects must be thoroughly investigated before it can be considered for further preclinical or clinical studies. Computational tools are often employed to predict these properties early in the discovery process, allowing researchers to prioritize compounds based on their feasibility and potential safety profiles.

As our understanding of biological systems continues to evolve, so too does our approach to drug design. The integration of machine learning algorithms into virtual screening has revolutionized the way new candidates are identified and prioritized. By training models on large datasets comprising known bioactive molecules and their targets, 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide (CAS No. 1805293-36-0) could be positioned at the forefront of future drug discovery efforts if its virtual screening fingerprints indicate strong interactions with relevant biological pathways.

In conclusion, 3-Nitro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonamide represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a versatile intermediate with potential applications across multiple domains including pharmaceuticals and agrochemicals. As research progresses, this compound will undoubtedly continue to attract interest from both academic researchers and industry scientists seeking innovative solutions for pressing global challenges.